Cas no 120739-93-7 (Pyridine, 3-(chloromethyl)-2-(methylthio)-)

• Product Name: Pyridine, 3-(chloromethyl)-2-(methylthio)-
• CAS No: 120739-93-7
• MF: C₇H₈ClNS
• MW: 173.663119316101
• CID: 1211389
• Update Time: 2024-08-04

Pyridine, 3-(chloromethyl)-2-(methylthio)- Chemical and Physical Properties

Names and Identifiers

• Pyridine, 3-(chloromethyl)-2-(methylthio)-
• 3-(chloromethyl)-2-(methylthio)pyridine

• Inchi： 1S/C7H8ClNS/c1-10-7-6(5-8)3-2-4-9-7/h2-4H,5H2,1H3
• InChI Key： JQTLUEKUKXVCMV-UHFFFAOYSA-N
• SMILES： C1(SC)=NC=CC=C1CCl

Computed Properties

• Exact Mass: 173.00674
• Monoisotopic Mass: 173.007
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 99.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.2A^2

Experimental Properties

• Density: 1.23±0.1 g/cm3(Predicted)
• Boiling Point: 283.3±30.0 °C(Predicted)
• PSA: 12.89
• pka: 2.85±0.10(Predicted)